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Abstract

14-Formyldihydrorutaecarpine is a natural alkaloid compound isolated from the traditional
Chinese medicinal plant, Evodia rutaecarpa. This technical guide provides a comprehensive
overview of its chemical identity, physicochemical properties, and known biological activities.
While research on this specific compound is limited, this document consolidates the available
data on its characterization, potential as an antioxidant, and its mention in broader studies of
Evodia rutaecarpa constituents. The guide includes a summary of its identification, relevant
experimental methodologies derived from related studies, and an exploration of its potential
mechanisms of action.

Chemical Identification and Properties

14-Formyldihydrorutaecarpine is classified as an indole quinoline alkaloid. Its unique
structure and properties are foundational to understanding its biological potential.
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Identifier Value Reference
CAS Number 68353-23-1 [11[2]
Molecular Formula C20H18N202 [3]
Molecular Weight 318.37 g/mol [3]

14-Ox0-2,3,10,11,12,21-

Tentative IUPAC Name hexahydro-1H-yohimban-21-
carbaldehyde
Appearance Powder [3]

Note on IUPAC Name: A definitive, universally confirmed IUPAC name for 14-
Formyldihydrorutaecarpine is not consistently reported in publicly available literature. The
name provided is a plausible designation based on its structure but should be used with
caution pending further verification from primary spectroscopic and crystallographic studies.

Biological Activity and Mechanism of Action

The primary biological activity attributed to 14-Formyldihydrorutaecarpine is its potential as
an antioxidant. It has been noted for its ability to inhibit the formation of oxygen radicals in
human neutrophils[2]. This suggests a role in mitigating oxidative stress, a key factor in the
pathogenesis of numerous diseases.

While direct studies on its mechanism of action are scarce, its presence in Evodia rutaecarpa
extracts, which are known to have a wide range of pharmacological effects, is significant. Other
related alkaloids from the same plant, such as evodiamine, have been shown to inhibit
Topoisomerase |, an enzyme crucial for DNA replication and transcription. One study
mentioned 14-Formyldihydrorutaecarpine as a derivative of evodiamine in the context of
Topoisomerase | inhibition, though the direct activity of 14-Formyldihydrorutaecarpine was
not detailed[4]. This suggests a potential, yet unconfirmed, avenue for its mechanism of action.

Further research is required to elucidate the specific signaling pathways and molecular targets
of 14-Formyldihydrorutaecarpine.

Experimental Protocols
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Detailed experimental protocols specifically for 14-Formyldihydrorutaecarpine are not readily
available in the scientific literature. However, based on methods used for the analysis of
alkaloids in Evodia rutaecarpa, the following represents a likely workflow for its isolation and
analysis.

General Workflow for Isolation and Analysis

The following diagram illustrates a generalized workflow for the extraction, isolation, and
analysis of alkaloids like 14-Formyldihydrorutaecarpine from their natural source.
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Caption: Generalized workflow for the isolation and analysis of 14-
Formyldihydrorutaecarpine.

Quantitative Analysis by HPLC-UV/APCI-MS/MS

A high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method
has been used for the quantitative analysis of several alkaloids, including 14-
Formyldihydrorutaecarpine, in commercial Evodiae Fructus.

e Instrumentation: HPLC system coupled with a UV detector and an Atmospheric Pressure
Chemical lonization (APCI) Mass Spectrometer.

o Sample Preparation: An extract of Evodiae Fructus is prepared, filtered, and diluted
appropriately for injection.

o Chromatographic Conditions: A C18 column is typically used with a gradient elution of mobile
phases, such as acetonitrile and water (often with a modifier like formic acid), to achieve
separation.

o Detection: The UV detector monitors the eluent at a specific wavelength, while the mass
spectrometer, operating in multiple reaction monitoring (MRM) mode, provides high
selectivity and sensitivity for quantification.

e Results: The content of 14-Formyldihydrorutaecarpine in Evodiae Fructus has been
reported to be in the range of 0.024-0.065 mg/g[5][6].

Signaling Pathway Hypothesis

Given the limited direct evidence, a hypothetical signaling pathway can be constructed based
on its proposed antioxidant activity and its potential interaction with pathways affected by
related compounds.

The diagram below illustrates a potential mechanism where 14-Formyldihydrorutaecarpine
may mitigate cellular damage induced by oxidative stress.
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Caption: Hypothetical pathway of 14-Formyldihydrorutaecarpine's antioxidant action.

Conclusion and Future Directions

14-Formyldihydrorutaecarpine is an intriguing natural product from Evodia rutaecarpa with
potential antioxidant properties. However, the current body of scientific literature on this specific
alkaloid is sparse. To fully understand its therapeutic potential, further research is imperative.
Key areas for future investigation include:

o Definitive Structural Elucidation: Comprehensive spectroscopic and X-ray crystallographic
studies to confirm its structure and assign an unambiguous I[UPAC name.

o Total Synthesis: Development of a synthetic route to enable the production of larger
quantities for extensive biological testing.

» Pharmacological Profiling: In-depth studies to confirm its antioxidant activity, explore other
potential biological effects (such as anti-inflammatory or anticancer properties), and elucidate
its specific molecular targets and mechanisms of action.

e Pharmacokinetics and Safety: Evaluation of its absorption, distribution, metabolism,
excretion (ADME), and toxicity profile to assess its drug-like properties.
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This technical guide serves as a foundational resource for researchers and professionals
interested in the further exploration of 14-Formyldihydrorutaecarpine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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